Cas no 2228365-86-2 (3-(1H-indol-2-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(1H-indol-2-yl)methylpyrrolidin-3-ol
• CAS No: 2228365-86-2
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6347203
• PubChem ID: 165720701
• Update Time: 2025-10-30

3-(1H-indol-2-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-2-yl)methylpyrrolidin-3-ol
• EN300-1768080
• 3-[(1H-indol-2-yl)methyl]pyrrolidin-3-ol
• 2228365-86-2

• Inchi： 1S/C13H16N2O/c16-13(5-6-14-9-13)8-11-7-10-3-1-2-4-12(10)15-11/h1-4,7,14-16H,5-6,8-9H2
• InChI Key： LDWGGEIDHVOJPZ-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC3C=CC=CC=3N2)CNCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48Ų

Additional information on 3-(1H-indol-2-yl)methylpyrrolidin-3-ol

Professional Introduction to 3-(1H-indol-2-yl)methylpyrrolidin-3-ol (CAS No. 2228365-86-2)

3-(1H-indol-2-yl)methylpyrrolidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2228365-86-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound consists of a pyrrolidine ring linked to an indole moiety, which is a common motif in bioactive molecules.

The indole moiety, particularly the 2-position of the indole ring, is known for its ability to interact with various biological targets, making it a valuable component in drug design. In contrast, the pyrrolidine ring contributes to the compound's solubility and metabolic stability, which are crucial factors in pharmaceutical development. The presence of a hydroxyl group at the 3-position of the pyrrolidine ring further enhances its potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, indole derivatives have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The compound 3-(1H-indol-2-yl)methylpyrrolidin-3-ol exemplifies this trend, as it combines the favorable properties of both indole and pyrrolidine scaffolds.

One of the most compelling aspects of this compound is its potential to modulate biological pathways associated with disease progression. For instance, studies have suggested that indole derivatives can interact with transcription factors and signaling pathways involved in cancer cell proliferation and survival. The specific arrangement of atoms in 3-(1H-indol-2-yl)methylpyrrolidin-3-ol may enable it to bind to these targets with high affinity and selectivity.

In addition to its potential anticancer properties, this compound has been explored for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, compounds like 3-(1H-indol-2-yl)methylpyrrolidin-3-ol may offer therapeutic benefits beyond cancer treatment.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing the complex molecular framework.

Evaluation of the pharmacokinetic properties of 3-(1H-indol-2-yl)methylpyrrolidin-3-ol is essential for determining its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully assessed through preclinical studies. These studies provide critical insights into how the compound behaves within an organism and help identify potential side effects or limitations.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and interaction modes of 3-(1H-indol-2-yl)methylpyrrolidin-3-ol with biological targets. By simulating these interactions, researchers can refine lead structures and optimize their pharmacological properties before moving into costly experimental trials.

Ongoing research efforts continue to expand our understanding of the therapeutic potential of this compound. Collaborative studies between academic institutions and pharmaceutical companies are yielding new insights into its mechanisms of action and possible applications. As more data becomes available, it is likely that additional derivatives will be developed to enhance efficacy and reduce adverse effects.

The regulatory landscape for new drug development also plays a crucial role in advancing compounds like 3-(1H-indol-2-yl)methylpyrrolidin-3-ol. Compliance with stringent guidelines ensures that only safe and effective treatments reach patients. Regulatory agencies conduct rigorous reviews to assess both the scientific validity of clinical trials and the overall risk-benefit profile of new drugs.

In conclusion, 3-(1H-indol-2-yl)methylpyrrolidin-3-ol (CAS No. 2228365-86-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug development efforts aimed at treating various diseases. As scientific understanding continues to evolve, this compound may play a significant role in future therapeutic strategies.